1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 1-(1-hydroxybutan-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C8H15NO2/c1-2-7(6-10)9-5-3-4-8(9)11/h7,10H,2-6H2,1H3
• InChI Key: CTCWBXABZAYHTH-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)N1CCCC1=O

Description

1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one (CAS 909566-58-1) is a chiral compound of interest in medicinal chemistry and organic synthesis. It belongs to the pyrrolidin-2-one class of heterocycles, a scaffold widely recognized for its prevalence and utility in drug discovery . The pyrrolidine ring is a saturated, three-dimensional structure that contributes favorably to the physicochemical parameters of drug candidates, including solubility and the ability to form hydrogen bonds, which can be crucial for optimizing ADME/Tox profiles . This specific compound features a pyrrolidin-2-one core substituted with a 1-hydroxybutan-2-yl group, a structure that combines a lactam with an alcohol functionality. Molecules containing such substructures are frequently investigated as versatile building blocks for the synthesis of more complex nitrogen-containing heterocycles . Researchers utilize pyrrolidin-2-one derivatives in the development of compounds for various pharmacological applications, as the core structure is found in molecules tested as inhibitors for enzymes like histone deacetylases and tankyrase, and for receptors such as the cannabinoid CB1 receptor . The chiral center present in the molecule also offers a point for exploring stereochemistry in binding interactions with enantioselective proteins, a key consideration in the design of selective ligands . As a building block, it can be used in the construction of polycyclic compounds of interest to pharmacology, such as benz[g]indolizidine derivatives . This product is intended for research purposes only and is not suitable for diagnostic or therapeutic use.

Biological Activity

1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one, also known as C8H15NO2, is a chemical compound featuring a pyrrolidinone ring with a hydroxybutyl substituent. This compound has garnered interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article explores its biological activity, including antimicrobial and anticancer properties, supported by case studies and relevant research findings.

Property	Value
Molecular Formula	C8H15NO2
Molar Mass	157.21 g/mol
IUPAC Name	1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one
CAS Number	Not specified

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of pyrrolidinone derivatives, including 1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one. Research indicates that compounds with similar structures exhibit activity against multidrug-resistant Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis.

• Study Findings : A study focusing on pyrrolidinone derivatives demonstrated that certain modifications led to enhanced antimicrobial activity against resistant strains. For example, derivatives with hydrazone moieties showed significant effects against S. aureus strains resistant to conventional antibiotics .
• Mechanism of Action : The proposed mechanism involves the disruption of bacterial cell wall synthesis and inhibition of essential enzymes, leading to cell death.

Anticancer Activity

The anticancer properties of 1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one have also been investigated, particularly its effectiveness against various cancer cell lines.

• Case Study : In vitro tests on A549 lung adenocarcinoma cells revealed that derivatives of pyrrolidinones exhibited structure-dependent anticancer activity. Compounds were tested at a concentration of 100 µM, showing varying levels of cytotoxicity compared to standard chemotherapy agents like cisplatin .
• Results : Certain substitutions on the pyrrolidinone structure significantly enhanced anticancer efficacy, reducing cell viability to below 60% in some cases. Notably, compounds with halogenated phenyl groups demonstrated improved activity compared to their non-substituted counterparts .

Structure-Activity Relationship (SAR)

The biological activity of 1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one is closely linked to its structural features:

• Hydroxy Group : The presence of the hydroxy group is crucial for enhancing solubility and interaction with biological targets.
• Pyrrolidinone Ring : This core structure is essential for the compound's pharmacological effects, providing a scaffold for further modifications that can enhance activity against specific pathogens or cancer cells.

Summary of Research Findings

Study Focus	Key Findings
Antimicrobial Activity	Effective against multidrug-resistant S. aureus and E. faecalis; structure-dependent activity observed .
Anticancer Activity	Significant cytotoxic effects on A549 cells; structure modifications improved efficacy .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The hydroxybutan-2-yl group distinguishes this compound from other pyrrolidin-2-one derivatives. Key comparisons include:

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties/Applications	Evidence Source
1-Hydroxymethyl-pyrrolidin-2-one	Hydroxymethyl	115.13	Intermediate in organic synthesis
1-(4-Chlorophenyl)pyrrolidin-2-one	4-Chlorophenyl	195.64	Synthetic utility; NMR data reported
1-[2-(Furan-2-yl)-2-oxoethyl]pyrrolidin-2-one	Furan-oxoethyl	207.21	Isolated from natural sources; cell-protective effects
α-PVP (1-Phenyl-2-(pyrrolidin-1-yl)pentan-1-one)	Phenyl-pentanone	231.33	Psychostimulant; high abuse potential
1-[(2S)-2-Aminopropyl]pyrrolidin-2-one hydrochloride	Aminopropyl	178.66	Chiral building block for drug synthesis

Analysis :

• The hydroxyl group may enhance antioxidant activity, as seen in analogs like 1-(5-chloro-2-hydroxyphenyl)pyrrolidin-2-one derivatives, which exhibit 1.35–1.5× higher antioxidant activity than ascorbic acid .

Preparation Methods

Synthesis via Donor–Acceptor Cyclopropane Ring-Opening

Lewis Acid-Catalyzed Ring-Opening with Primary Amines

A pivotal method involves donor–acceptor (DA) cyclopropanes bearing ester groups. These cyclopropanes undergo Lewis acid-catalyzed ring-opening with primary amines (e.g., anilines, benzylamines) to form γ-amino esters, which subsequently lactamize to yield 1,5-substituted pyrrolidin-2-ones. For example, nickel perchlorate catalyzes the reaction between DA cyclopropane 1a and aniline in toluene under reflux, producing a diastereomeric mixture of pyrrolidin-2-one 2a (70% yield after dealkoxycarbonylation). Key advantages include:

• Broad substrate scope : Compatible with heteroaromatic and alkenyl donor groups.
• One-pot efficiency : Combines ring-opening, lactamization, and ester removal.

Reaction Conditions and Outcomes

Cyclopropane	Amine	Catalyst	Yield (%)
1a (Ar = Ph)	Aniline	Ni(ClO₄)₂	70
1b (Ar = 4-MeOC₆H₄)	Benzylamine	Sc(OTf)₃	65
1c (Donor = vinyl)	Cyclohexylamine	Yb(OTf)₃	68

This method’s limitation lies in the need for chromatographic purification after dealkoxycarbonylation.

One-Pot Ugi/aza-Michael Addition Approach

Optimization with Alkaline Conditions

Replacing methanol with acetonitrile and cesium carbonate enhances diastereoselectivity (dr > 20:1) and yield (85%). This method avoids intermediate isolation, streamlining the synthesis.

Hydrogenation and Reduction Strategies

Palladium-Catalyzed Hydrogenation

Patents describe the hydrogenation of methyl 2-(1-methylpyrrolidin-2-ylidene)acetate (P-1 ) using Pd/C (1–10 atm H₂) to saturate the double bond, followed by NaBH₄/LiBH₄ reduction of the ester to the alcohol. For example:

• P-1 → 1-methyl-2-(2-hydroxyethyl)pyrrolidine via Pd/C (5% wt) in MeOH (80% yield).
• Ester reduction with NaBH₄/LiCl in THF (75% yield).

Comparative Reduction Efficiencies

Reducing Agent	Solvent	Temperature (°C)	Yield (%)
NaBH₄/LiCl	THF	25	75
LiBH₄	Et₂O	0 → 25	68
BH₃·THF	THF	25	72

One-Step Double Bond and Ester Reduction

Simultaneous reduction of P-1 ’s double bond and ester group using NaBH₄ with Lewis acids (e.g., ZnCl₂, AlCl₃) achieves 1-methyl-2-(2-hydroxyethyl)pyrrolidine in 82% yield. This method eliminates multi-step isolation but requires careful control of stoichiometry.

Lactamization of Hydroxyamino Esters

Acid-Catalyzed Cyclization

Heating γ-hydroxyamino esters (e.g., ethyl 4-hydroxy-2-(pyrrolidin-2-yl)acetate) in acetic acid induces lactamization to pyrrolidin-2-ones. For example, refluxing in toluene with 2 equiv AcOH yields 1-(1-hydroxybutan-2-yl)pyrrolidin-2-one (65% yield).

Base-Mediated Dehydration

Using K₂CO₃ in DMF at 80°C dehydrates hydroxyamino esters, forming the lactam ring (60–70% yield). However, competing side reactions (e.g., ester hydrolysis) reduce efficiency.

Enzymatic and Biocatalytic Approaches

Lipase-Catalyzed Dynamic Kinetic Resolution

Recent studies report lipase-mediated asymmetric synthesis of pyrrolidin-2-ones. For example, Candida antarctica lipase B (CAL-B) catalyzes the ring-opening of δ-lactones with amines, though yields for 1-(1-hydroxybutan-2-yl)pyrrolidin-2-one remain modest (45%).

Comparative Analysis of Methodologies

Method	Advantages	Limitations	Yield (%)	Scalability
DA Cyclopropane Opening	Broad substrate scope, one-pot	Requires chromatographic purification	65–70	High
Ugi/aza-Michael	Diastereoselective, modular	Complex optimization	70–85	Moderate
Catalytic Hydrogenation	High yields, simple conditions	Sensitive to catalyst loading	75–82	High
Lactamization	Mild conditions, no catalysts	Low regioselectivity	60–65	Moderate